Cas no 339101-38-1 (2-{[(4-chlorophenyl)methyl]sulfanyl}-3-methyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 2-{[(4-chlorophenyl)methyl]sulfanyl}-3-methyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one
• CAS No: 339101-38-1
• MF: C₁₃H₁₀ClF₃N₂OS
• MW: 334.744511127472
• CID: 5707018
• PubChem ID: 1486636
• Update Time: 2025-06-20

2-{[(4-chlorophenyl)methyl]sulfanyl}-3-methyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 339101-38-1
• HMS2439K09
• 8J-504S
• SMR000169829
• AKOS005102730
• 2-((4-Chlorobenzyl)sulfanyl)-3-methyl-6-(trifluoromethyl)-4(3H)-pyrimidinone
• 2-[(4-chlorophenyl)methylsulfanyl]-3-methyl-6-(trifluoromethyl)pyrimidin-4-one
• CHEMBL1391202
• MLS000325513
• 2-{[(4-chlorophenyl)methyl]sulfanyl}-3-methyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one
• 2-(4-chlorobenzylthio)-3-methyl-6-(trifluoromethyl)pyrimidin-4(3H)-one
• 2-[(4-chlorobenzyl)sulfanyl]-3-methyl-6-(trifluoromethyl)-4(3H)-pyrimidinone
• 4(3H)-Pyrimidinone, 2-[[(4-chlorophenyl)methyl]thio]-3-methyl-6-(trifluoromethyl)-

• Inchi： 1S/C13H10ClF3N2OS/c1-19-11(20)6-10(13(15,16)17)18-12(19)21-7-8-2-4-9(14)5-3-8/h2-6H,7H2,1H3
• InChI Key： LVZMZXBQYPELDI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=NC(C(F)(F)F)=CC(N1C)=O

Computed Properties

• Exact Mass: 334.0154463g/mol
• Monoisotopic Mass: 334.0154463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 363.6±52.0 °C(Predicted)
• pka: -2.69±0.70(Predicted)

Additional information on 2-{[(4-chlorophenyl)methyl]sulfanyl}-3-methyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one

Professional Introduction to Compound with CAS No. 339101-38-1 and Product Name: 2-{[(4-chlorophenyl)methyl]sulfanyl}-3-methyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one

The compound with the CAS number 339101-38-1 and the product name 2-{[(4-chlorophenyl)methyl]sulfanyl}-3-methyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of dihydropyrimidinones, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chlorophenylmethylsulfanyl group and a trifluoromethyl substituent, contribute to its unique chemical properties and biological interactions.

Recent research in medicinal chemistry has highlighted the importance of dihydropyrimidinones as scaffolds for developing novel bioactive molecules. These compounds exhibit a wide range of pharmacological effects, including antiviral, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 2-{[(4-chlorophenyl)methyl]sulfanyl}-3-methyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one enhances its binding affinity to various biological targets, making it a promising candidate for further investigation.

The chlorophenylmethylsulfanyl moiety is a key structural feature that influences the compound's interactions with biological receptors. This group is known to modulate enzyme activity and receptor binding, which is crucial for drug design. Additionally, the trifluoromethyl group introduces lipophilicity and metabolic stability, enhancing the compound's pharmacokinetic profile. These features make it an attractive candidate for developing drugs with improved efficacy and reduced side effects.

In the context of current pharmaceutical research, dihydropyrimidinones have been extensively studied for their potential in treating various diseases. For instance, studies have demonstrated their efficacy in inhibiting kinases and other enzymes involved in cancer progression. The compound in question has shown promise in preclinical studies as a modulator of pathways relevant to tumor growth and metastasis. The presence of both polar and non-polar substituents allows for optimal solubility and membrane permeability, which are critical factors for drug bioavailability.

Advances in computational chemistry have enabled more precise predictions of molecular interactions, further enhancing the design of novel therapeutic agents. Molecular docking studies have been instrumental in understanding how 2-{[(4-chlorophenyl)methyl]sulfanyl}-3-methyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one interacts with target proteins. These studies suggest that the compound can bind effectively to enzymes such as kinases and phosphodiesterases, which are pivotal in numerous cellular processes.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has allowed chemists to introduce complex functional groups with high precision. This has been particularly important for developing analogues with enhanced biological activity. The synthetic route also emphasizes sustainability, with efforts to minimize waste and reduce environmental impact.

Pharmacokinetic studies are essential for evaluating the absorption, distribution, metabolism, and excretion (ADME) properties of a drug candidate. The structural features of 2-{[(4-chlorophenyl)methyl]sulfanyl}-3-methyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one contribute to its favorable pharmacokinetic profile. The trifluoromethyl group enhances lipophilicity, while the polar functional groups improve water solubility. These properties are critical for achieving therapeutic concentrations at target sites while minimizing systemic toxicity.

Preclinical safety assessments have been conducted to evaluate the potential toxicity of this compound. Initial results indicate that it exhibits low toxicity at relevant doses, making it a promising candidate for further development. However, comprehensive toxicological studies are necessary to fully understand its safety profile before human trials can commence.

The development of new drugs is often a lengthy process that involves multiple stages of research and testing. However, compounds like 2-{[(4-chlorophenyl)methyl]sulfanyl}-3-methyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one offer hope for more efficient drug discovery pipelines. By leveraging advances in synthetic chemistry and computational biology, researchers can accelerate the identification of promising candidates with minimal experimental effort.

In conclusion, the compound with CAS number 339101-38-1 and product name 2-{[(4-chlorophenyl)methyl]sulfanyl}-3-methyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation in therapeutic applications. With ongoing research focused on optimizing its synthesis and evaluating its biological activity, this compound holds great potential for contributing to the development of novel treatments for various diseases.